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Professionals
Introduction
MB 488 N-hydroxysuccinimidyl (NHS) ester is a highly efficient, amine-reactive fluorescent dye

used for covalently labeling proteins, antibodies, and other biomolecules containing primary

amines.[1][2] Structurally related to Alexa Fluor® 488, MB 488 offers enhanced water solubility,

brightness, and photostability, minimizing self-quenching.[1][3][4] These characteristics make it

an exceptional tool for a variety of fluorescence-based applications, including flow cytometry,

fluorescence microscopy, and high-resolution imaging techniques such as PALM, dSTORM,

and STED.[1][3] The dye emits a bright green fluorescence and is well-suited for excitation by

the 488 nm argon laser line.[5]

The core of its functionality lies in the NHS ester group, which reacts specifically with primary

amines (e.g., on the side chain of lysine residues) under mild alkaline conditions (pH 7-9) to

form a stable, covalent amide bond.[1][4][6] This robust and specific reaction chemistry allows

for the precise and permanent attachment of the MB 488 fluorophore to the surface of live or

fixed cells, enabling clear visualization and tracking.

Physicochemical and Spectroscopic Properties
A summary of the key quantitative data for MB 488 NHS ester is presented below for easy

reference.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15555383?utm_src=pdf-interest
https://prod-vector-labs-wordpress-media.s3.amazonaws.com/productattachments/datasheets/FP-1601.pdf
https://www.medchemexpress.com/mb-488-nhs-ester.html
https://prod-vector-labs-wordpress-media.s3.amazonaws.com/productattachments/datasheets/FP-1601.pdf
https://axispharm.com/product/mb-488-nhs-ester/
https://vectorlabs.com/products/mb-488-nhs-ester/
https://prod-vector-labs-wordpress-media.s3.amazonaws.com/productattachments/datasheets/FP-1601.pdf
https://axispharm.com/product/mb-488-nhs-ester/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_AF488_NHS_Ester_in_Flow_Cytometry.pdf
https://prod-vector-labs-wordpress-media.s3.amazonaws.com/productattachments/datasheets/FP-1601.pdf
https://vectorlabs.com/products/mb-488-nhs-ester/
https://www.creative-proteomics.com/resource/amine-reactive-crosslinkers-overview.htm
https://www.benchchem.com/product/b15555383?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555383?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Excitation Maximum

(Absorbance)
501 nm [1][2]

Emission Maximum

(Fluorescence)
524 nm [1][2]

Molar Extinction Coefficient 86,000 cm⁻¹M⁻¹ [1][4]

Molecular Weight 752.69 g/mol [1][4]

Solubility Water, DMSO, DMF [1][4]

Reactivity Primary Amines [1]

Spectrally Similar Dyes

Alexa Fluor® 488, DyLight®

488, Fluorescein, Oregon

Green 488

[1][4]

Reaction Mechanism
The labeling of cell surface proteins with MB 488 NHS ester is based on the nucleophilic acyl

substitution reaction between the NHS ester and a primary amine. The primary amine, present

on lysine residues and the N-terminus of proteins, acts as a nucleophile, attacking the carbonyl

carbon of the NHS ester. This reaction results in the formation of a stable amide bond and the

release of N-hydroxysuccinimide (NHS) as a byproduct. The reaction is most efficient at a

slightly alkaline pH (7.2-8.5), where the primary amines are deprotonated and thus more

nucleophilic.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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